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Cefadroxil S-Sulfoxide: Overview and Applications

Cefadroxil S-sulfoxide is a specified impurity and degradation product of the antibiotic Cefadroxil. It is

primarily used as a reference standard in analytical chemistry to ensure drug quality and safety [1] [2].

The table below summarizes its key identifiers and applications based on the available data.

Property Description

Chemical
Name

(6R,7R)-7-[(R)-2-Amino-2-(4-hydroxyphenyl)acetamido]-3-methyl-8-oxo-5-thia-1-
azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 5S-oxide [1] [2]

Molecular
Formula

C₁₆H₁₇N₃O₆S [1] [2]

Molecular
Weight

379.4 g/mol [1] [2]

CAS Number Information not located in search results

Primary
Application

Analytical method development, validation (AMV), and Quality Control (QC) for

ANDA and commercial production of Cefadroxil [1] [2]
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Property Description

Storage
Conditions

Store in a cool, dry place at ambient shipping temperature [1] [2]

How to Obtain Detailed Protocols

The search results indicate that Cefadroxil S-sulfoxide is typically supplied as a characterized reference

material rather than synthesized in a standard lab [1] [2]. Therefore, "sample preparation" in this context

often refers to its proper handling and use in analytical procedures.

To establish a detailed protocol for your lab, consider the following approaches:

Consult Official Compendia: The most reliable source for detailed protocols is the official

pharmacopeia that specifies the use of this standard, such as the United States Pharmacopeia
(USP). The search results explicitly mention that the product can be used as a reference standard

with traceability to USP [1].
Contact Suppliers Directly: Manufacturers and suppliers like SynZeal and CleanChem Lab are

noted sources for this material [1] [2]. They can often provide technical data sheets, certificates of
analysis, and application notes that include recommended handling and preparation procedures.

Review Broader Analytical Literature: While not found in this search, methodologies for analyzing
Cefadroxil S-sulfoxide can often be found in scientific publications detailing HPLC or LC-MS methods

for Cefadroxil and its impurities. These methods will include specifics on mobile phase preparation,
column selection, and instrument parameters.

The diagram below outlines this recommended workflow for developing your own analytical methods using

this reference standard.
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Key Considerations for Method Development

When developing analytical methods using this reference standard, keep these general principles in mind:

Purpose: Use the standard to identify and quantify the Cefadroxil S-sulfoxide impurity in Cefadroxil
drug substances and products, ensuring compliance with regulatory limits [1] [2].

Solubility: While exact data for the sulfoxide is not provided, Cefadroxil itself is soluble in water [3].
The mobile phase used in HPLC methods for related compounds often includes a buffer and an

organic modifier like acetonitrile [4] [5], which can be a starting point for solubility tests.
Storage and Handling: The standard should be stored in a cool, dry place to maintain stability [2].

Always allow the vial to equilibrate to room temperature before use to prevent moisture condensation.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s914230?utm_src=pdf-custom-synthesis
https://www.synzeal.com/en/cefadroxils-sulfoxide-usp
https://www.cleanchemlab.com/Cefadroxil-S-sulfoxide-USP
https://go.drugbank.com/drugs/DB01140
https://biomedpharmajournal.org/vol1no2/spectrophotometric-and-hplc-methods-for-simultaneous-estimation-of-cefadroxil-and-ambroxol-from-tablets/
https://biomedpharmajournal.org/vol1no2/spectrophotometric-and-hplc-methods-for-simultaneous-estimation-of-cefadroxil-and-ambroxol-from-tablets/
https://ajpaonline.com/AbstractView.aspx?PID=2017-7-4-2
https://www.smolecule.com/products/b914230#cefadroxil-sulfoxide-sample-preparation-techniques
https://www.smolecule.com/products/b914230#cefadroxil-sulfoxide-sample-preparation-techniques
https://www.smolecule.com/products/b914230#cefadroxil-sulfoxide-sample-preparation-techniques
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s914230?utm_src=pdf-bulk
https://www.smolecule.com/products/s914230?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s914230?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

